Cas no 1355582-91-0 (6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a boronic ester derivative of quinoline, serving as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro substituent enhances its reactivity, enabling selective functionalization at the 6-position, while the dioxaborolane group provides stability and compatibility with a wide range of reaction conditions. This compound is valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its crystalline nature and well-defined structure facilitate purification and characterization, making it a reliable building block for advanced synthetic applications.

6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline structure

1355582-91-0 structure

Product Name:6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

CAS No:1355582-91-0

MF:C₁₅H₁₇BClNO₂

MW:289.564983129501

CID:2125475

Update Time:2025-10-07

6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

- 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- 6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- Inchi： 1S/C15H17BClNO2/c1-14(2)15(3,4)20-16(19-14)11-7-10-8-12(17)5-6-13(10)18-9-11/h5-9H,1-4H3
- InChI Key： FCFQNUQKKDWIQG-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(B1OC(C)(C)C(C)(C)O1)C=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 361
Topological Polar Surface Area: 31.4

6-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6498233-0.05g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	0.05g	$341.0	2023-07-10
Enamine	EN300-6498233-0.1g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	0.1g	$509.0	2023-07-10
Enamine	EN300-6498233-0.25g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	0.25g	$728.0	2023-07-10
Enamine	EN300-6498233-0.5g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	0.5g	$1148.0	2023-07-10
Enamine	EN300-6498233-1.0g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	1.0g	$1472.0	2023-07-10
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Enamine	EN300-6498233-5.0g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	5.0g	$4267.0	2023-07-10
Enamine	EN300-6498233-10.0g	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	10.0g	$6328.0	2023-07-10
Aaron	AR028O6H-50mg	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	50mg	$494.00	2025-02-16
Aaron	AR028O6H-100mg	6-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1355582-91-0	95%	100mg	$725.00	2025-02-16